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Compound of Interest

Compound Name: Coralyne chloride hydrate

CAS No.: 1031265-39-0

Cat. No.: B2550334

Get Quote

An In-Depth Technical Guide to Coralyne Chloride Hydrate: Molecular Weight, Properties,

and Experimental Applications

Introduction
Coralyne, a protoberberine alkaloid, has emerged as a compound of significant interest within

the scientific community. Its planar aromatic structure allows it to function as a potent DNA

intercalator and topoisomerase I poison, leading to extensive investigation into its anticancer

properties.[1][2] Furthermore, its intrinsic fluorescence makes it a valuable tool for probing

nucleic acid structures and interactions.[3][4]

This guide serves as a comprehensive technical resource for professionals working with

coralyne chloride. It moves beyond a simple recitation of data to provide a deeper

understanding of its molecular characteristics, the critical nuances of its hydrated form, its

mechanisms of action, and validated protocols for its use. The primary objective is to equip

researchers with the authoritative knowledge required for designing robust experiments and

accurately interpreting results.
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Section 1: Molecular Identity and Physicochemical
Properties
A frequent source of error in experimental design stems from a misunderstanding of a

compound's precise molecular form. For coralyne chloride, the distinction between its

anhydrous and hydrated states is critical for accurate concentration calculations and the

reproducibility of results.

Chemical Structure and Nomenclature
Coralyne possesses a quaternary nitrogen atom, conferring a permanent positive charge. It is

typically supplied as a chloride salt to ensure stability and solubility.

IUPAC Name: 2,3,10,11-tetramethoxy-8-methylisoquinolino[2,1-b]isoquinolin-7-ium

chloride[5]

Common Synonyms: Coralyne chloride, NSC 154890[4]

CAS Number: 38989-38-7[5]

Caption: The planar cationic structure of coralyne.

The Critical Distinction: Anhydrous vs. Hydrated Forms
Coralyne chloride is hygroscopic and readily incorporates water into its crystal structure.

Commercial batches are often sold as a hydrate, which directly impacts the molecular weight.

Using the molecular weight of the anhydrous form for a hydrated sample will result in

incorrectly concentrated stock solutions.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 8 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/Coralyne-chloride
https://www.medkoo.com/products/15938
https://pubchem.ncbi.nlm.nih.gov/compound/Coralyne-chloride
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2550334?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property
Coralyne Chloride
(Anhydrous)

Coralyne Chloride Hydrate

Molecular Formula C₂₂H₂₂ClNO₄[5] C₂₂H₂₄ClNO₅[6]

Molecular Weight 399.87 g/mol [3][7][8] 417.9 g/mol [6]

Key Distinction
Lacks associated water

molecules.

Contains one molecule of

water per molecule of coralyne

chloride.

Expert Insight: Always verify the form of the compound from the supplier's certificate of

analysis. Some suppliers provide a batch-specific molecular weight that accounts for the

degree of hydration, which should be prioritized for the most accurate calculations.[4]

Physicochemical Properties
Property Description Source(s)

Appearance Orange crystalline powder [2][9]

Solubility

Soluble in DMSO (1.82

mg/mL) and Water (4 mg/mL).

Warming and sonication may

be required for aqueous

solutions.

[1][3]

Stability

Light-sensitive; protect

solutions from light. Stable

under recommended storage

conditions.

[10][11]

Section 2: Mechanism of Action and Research
Applications
Coralyne's biological effects are primarily rooted in its interaction with DNA. This mechanism

has been exploited across several key research domains.
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Primary Mechanism: DNA Intercalation and
Topoisomerase I Inhibition
The planar, polycyclic ring system of coralyne allows it to insert itself, or intercalate, between

the base pairs of duplex DNA.[12] This binding shows a preference for GC-rich regions.[12]

This physical interaction has a crucial secondary consequence: it stabilizes the transient DNA-

topoisomerase I cleavage complex. By preventing the re-ligation of the DNA strand, coralyne

acts as a "topoisomerase I poison," leading to an accumulation of single-strand breaks, the

collapse of replication forks, and ultimately, apoptotic cell death.[1][4][7]
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Caption: Mechanism of Coralyne as a Topoisomerase I Poison.

Key Research Applications
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Anticancer Agent: Coralyne demonstrates cytotoxicity against a range of cancer cell lines.

For instance, in breast cancer lines, IC50 values have been reported as 21.9 µM for MCF-7

and 19.1 µM for MDA-MB-231 after 72 hours of treatment.[1]

Fluorescent Probe: The compound's native fluorescence is quenched upon binding to DNA,

an effect that can be leveraged for the sensitive detection of nucleic acids and heparin.[3][4]

[12]

Photosensitizer & Radiosensitizer: Emerging research has highlighted coralyne's ability to

enhance the effects of radiation. When combined with UVA light, it robustly induces

apoptosis through pathways involving ATR-p38 MAPK and JAK2-STAT1.[13] It has also been

shown to radiosensitize lung cancer cells (A549) to X-ray irradiation.[14]

Section 3: Experimental Protocols and Best
Practices
The integrity of experimental data relies on meticulous handling, storage, and preparation of

the reagent.

Safety, Handling, and Storage
Coralyne chloride must be handled with appropriate precautions.

Hazard Identification: Toxic if swallowed.[5][9] May cause eye, skin, and respiratory tract

irritation.[9] The full toxicological properties have not been exhaustively investigated.

Personal Protective Equipment (PPE): Wear chemical safety goggles, a lab coat, and nitrile

gloves. Handle in a well-ventilated area or chemical fume hood.[9]

Storage of Solid: Store powder tightly sealed and protected from light at -20°C for long-term

stability (up to 3 years).[3][15]

Storage of Solutions: Prepare fresh solutions when possible. For stock solutions, aliquot into

single-use volumes to avoid freeze-thaw cycles. Store at -20°C for up to 1 month or -80°C for

up to 6 months.[1][3]

Preparation of Stock Solutions: A Validated Protocol
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Causality Statement: The accuracy of your working concentrations is entirely dependent on the

precision of your stock solution. The most critical variable is the molecular weight, which must

correspond to the hydrated or anhydrous form of the compound as specified by the supplier.

Determine Correct Molecular Weight: Consult the product's Certificate of Analysis. Use the

batch-specific molecular weight if available. Otherwise, use 417.9 g/mol for the hydrate or

399.87 g/mol for the anhydrous form.

Weighing: On a calibrated analytical balance, carefully weigh the desired amount of coralyne

chloride powder.

Solubilization:

For DMSO Stock: Add the appropriate volume of anhydrous, cell-culture grade DMSO to

the powder to achieve the desired molarity (e.g., 10 mM). Vortex thoroughly until fully

dissolved.

For Aqueous Stock: Add high-purity water (e.g., Milli-Q). As solubility can be limited, gentle

warming (to 60°C) and sonication may be necessary to fully dissolve the compound.[1]

Sterilization (for cell culture): If using an aqueous stock for cell-based assays, sterilize by

passing it through a 0.22 µm syringe filter.[1] This is not typically necessary for DMSO stocks

if sterile technique is used.

Storage: Aliquot into light-protected (amber) tubes and store as recommended in Section

3.1.

Workflow: In Vitro Cytotoxicity Assay
This generalized protocol outlines the key steps for assessing coralyne's effect on cancer cell

viability.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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